Cas no 1005630-33-0 (1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine)

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine structure
1005630-33-0 structure
Product Name:1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
CAS No:1005630-33-0
MF:C8H15N3
MW:153.224801301956
MDL:MFCD03422570
CID:3056925
PubChem ID:17024698
Update Time:2025-04-21

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-ethylamine
    • AKOS B014442
    • AKOS PAO-0528
    • ART-CHEM-BB B016069
    • ART-CHEM-BB B014442
    • 1-(1-ETHYL-5-METHYL-1H-PYRAZOL-4-YL)ETHANAMINE
    • 1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
    • BBL038883
    • 1-(1-ETHYL-5-METHYL-1H-PYRAZOL-4-YL)-1-ETHANAMINE
    • DB-375260
    • DB-017008
    • SCHEMBL1839888
    • EN300-228964
    • DNLQBUDAUQRNQA-UHFFFAOYSA-N
    • MFCD03422570
    • CHEMBL4536773
    • 1-Ethyl-alpha,5-dimethyl-1H-pyrazole-4-methanamine
    • 1005630-33-0
    • STK312679
    • CS-0240547
    • FQB63033
    • AKOS000305051
    • 1-(1-ethyl-5-methylpyrazol-4-yl)ethanamine
    • MDL: MFCD03422570
    • Inchi: 1S/C8H15N3/c1-4-11-7(3)8(5-10-11)6(2)9/h5-6H,4,9H2,1-3H3
    • InChI Key: DNLQBUDAUQRNQA-UHFFFAOYSA-N
    • SMILES: N1(CC)C(C)=C(C=N1)C(C)N

Computed Properties

  • Exact Mass: 153.126597491Da
  • Monoisotopic Mass: 153.126597491Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 43.8Ų

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-228964-0.05g
1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
1005630-33-0 95%
0.05g
$88.0 2024-06-20
Enamine
EN300-228964-0.1g
1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
1005630-33-0 95%
0.1g
$132.0 2024-06-20
Enamine
EN300-228964-0.25g
1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
1005630-33-0 95%
0.25g
$188.0 2024-06-20
Enamine
EN300-228964-0.5g
1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
1005630-33-0 95%
0.5g
$353.0 2024-06-20
Enamine
EN300-228964-1.0g
1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
1005630-33-0 95%
1.0g
$470.0 2024-06-20
Enamine
EN300-228964-2.5g
1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
1005630-33-0 95%
2.5g
$923.0 2024-06-20
Enamine
EN300-228964-5.0g
1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
1005630-33-0 95%
5.0g
$1364.0 2024-06-20
Enamine
EN300-228964-10.0g
1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
1005630-33-0 95%
10.0g
$2024.0 2024-06-20
Enamine
EN300-228964-1g
1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
1005630-33-0 95%
1g
$470.0 2023-09-15
Enamine
EN300-228964-5g
1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine
1005630-33-0 95%
5g
$1364.0 2023-09-15

1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)ethan-1-amine Related Literature

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